5-((1-((3-Chloro-4-fluorophenyl)sulfonyl)piperidin-3-yl)methyl)-3-(thiophen-3-yl)-1,2,4-oxadiazole

• IUPAC Name: 5-[[1-(3-chloro-4-fluorophenyl)sulfonylpiperidin-3-yl]methyl]-3-thiophen-3-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C18H17ClFN3O3S2/c19-15-9-14(3-4-16(15)20)28(24,25)23-6-1-2-12(10-23)8-17-21-18(22-26-17)13-5-7-27-11-13/h3-5,7,9,11-12H,1-2,6,8,10H2
• InChI Key: AHXRLTPOGJPNJK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)S(=O)(=O)C2=CC(=C(C=C2)F)Cl)CC3=NC(=NO3)C4=CSC=C4
• Molecular Formula: C18H17ClFN3O3S2
• Molecular Weight: 441.9 g/mol

Description

5-((1-((3-Chloro-4-fluorophenyl)sulfonyl)piperidin-3-yl)methyl)-3-(thiophen-3-yl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C18H17ClFN3O3S2 and its molecular weight is 441.92. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Synthesis of Modified Heterocycles : Compounds with 1,2,4-oxadiazole rings have been synthesized for various biological activities. For example, derivatives have been created for potential applications in medicinal chemistry, demonstrating processes to obtain compounds with potentially significant biological activities (Tyrkov, 2006).

• Anticancer Agents : Certain piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids have been evaluated as anticancer agents. These compounds have shown promising results against certain cancer cell lines, indicating their potential as therapeutic agents (Rehman et al., 2018).

• Antibacterial Activities : Sulfone derivatives containing 1,3,4-oxadiazole moieties have demonstrated good antibacterial activities against specific pathogens. This suggests their potential utility in developing new antibacterial agents (Shi et al., 2015).

Mechanism of Action and Evaluation

• Mechanism of Action : Studies on sulfone derivatives with 1,3,4-oxadiazole moieties have not only shown antibacterial activities but also elucidated potential mechanisms of action, such as inhibition of extracellular polysaccharide production and gene expression in pathogens, providing insights into how these compounds might be leveraged for therapeutic purposes (Shi et al., 2015).

• Biological Evaluation : The evaluation of synthesized compounds for their biological activities, including anticancer and antibacterial effects, is crucial. These studies help in understanding the potential therapeutic applications and guiding the development of new drugs (Rehman et al., 2018).